Cas no 13838-77-2 (2-Thiazolecarboxaldehyde, oxime)

• Product Name: 2-Thiazolecarboxaldehyde, oxime
• CAS No: 13838-77-2
• MF: C₄H₄N₂OS
• MW: 128.152359008789
• CID: 1105583
• PubChem ID: 135407689
• Update Time: 2025-09-24

2-Thiazolecarboxaldehyde, oxime Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarboxaldehyde, oxime
• 1,3-THIAZOLE-2-CARBALDEHYDE OXIME
• AKOS037648121
• (NE)-N-(1,3-thiazol-2-ylmethylidene)hydroxylamine
• MFCD13184173
• AS-9964
• 13838-77-2

• Inchi： 1S/C4H4N2OS/c7-6-3-4-5-1-2-8-4/h1-3,7H/b6-3+
• InChI Key： ZOGBUYDVIGIHTP-ZZXKWVIFSA-N
• SMILES： S1C=CN=C1/C=N/O

Computed Properties

• Exact Mass: 128.00443393g/mol
• Monoisotopic Mass: 128.00443393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 96
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 73.7Ų